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Compound of Interest

Compound Name: MRTX1133 formic

Cat. No.: B14762524

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

MRTX1133, a noncovalent, potent, and selective KRAS G12D inhibitor, when formulated with

formic acid. Adherence to these guidelines is critical due to the hazardous nature of the

components.

Hazard Identification and Safety Precautions
MRTX1133 is classified as harmful if swallowed, causing skin irritation, serious eye irritation,

and potential respiratory irritation.[1][2] Formic acid is a corrosive substance that requires

careful handling.[3] Therefore, appropriate personal protective equipment (PPE) is mandatory

throughout the handling and disposal process.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of vapors.[1][4]

Quantitative Hazard Summary
Hazard
Classification

Substance GHS Category Hazard Statement

Acute Toxicity, Oral MRTX1133 Category 4
H302: Harmful if

swallowed[1]

Skin

Corrosion/Irritation
MRTX1133 Category 2

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Irritation
MRTX1133 Category 2A

H319: Causes serious

eye irritation[1][2]

Specific Target Organ

Toxicity
MRTX1133 Category 3

H335: May cause

respiratory irritation[1]

Corrosive Substance Formic Acid - Corrosive[3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of MRTX1133 formic acid

waste.

1. Waste Segregation and Collection:

Designated Waste Container: Use a clearly labeled, leak-proof, and chemically resistant

container for collecting all MRTX1133 formic acid waste. The container should be labeled

"Hazardous Waste: MRTX1133 with Formic Acid".

Avoid Mixing: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

2. Neutralization (if required by institutional protocols):
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Consult EHS: Before attempting any neutralization, consult with your institution's EHS

department for specific guidelines. Formic acid is an acid and may require neutralization

before disposal.

Slow Addition: If neutralization is approved, slowly add a weak base (e.g., sodium

bicarbonate solution) to the waste container in a fume hood. Monitor for any gas evolution or

temperature increase.

3. Container Management:

Keep Closed: Always keep the waste container securely closed when not in use to prevent

the release of vapors.

Storage Location: Store the waste container in a designated, well-ventilated, and cool

secondary containment area away from incompatible materials.[5]

4. Final Disposal:

Follow Local Regulations: Dispose of the contents and the container in accordance with all

local, regional, and national regulations.[1][6] This is a critical step, as regulations for

hazardous waste disposal can vary.

Licensed Waste Disposal Service: Arrange for pickup and disposal by a licensed hazardous

waste disposal company. Do not attempt to dispose of this waste down the drain or in regular

trash.[4][6]

Experimental Workflow and Signaling Pathway
Visualization
To facilitate a clear understanding of the disposal process, the following diagram illustrates the

logical workflow.
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MRTX1133 Formic Acid Disposal Workflow
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Caption: Logical workflow for the safe disposal of MRTX1133 formic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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